2-Acetylamino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carboxylic acid
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Overview
Description
Synthesis Analysis
The synthesis of heterocyclic compounds often involves the use of amino acids as key intermediates. In the case of N-acetylated derivatives, the synthesis process can be quite intricate. For instance, ethyl 3-amino-1H-pyrazole-4-carboxylate was synthesized and then acetylated to produce a range of acetylated products . The acetylation process was influenced by various factors, including the solvent polarity, temperature, and the presence of a catalytic base such as DMAP. The study detailed the synthesis of monoacetylated and diacetylated products, with the greatest amount of diacetylated product being produced in chloroform . Similarly, methyl (Z)-2-acetylamino-3-dimethylaminopropenoate was prepared from N-acetylglycine, which underwent a series of reactions involving N,N-dimethylformamide, phosphorus oxychloride, and methanol in the presence of potassium carbonate . This compound was then used as a versatile reagent for the synthesis of various heterocyclic systems, including pyranones and pyranoazines .
Molecular Structure Analysis
The molecular structure of synthesized compounds is crucial for understanding their properties and potential applications. In the case of the acetylated derivatives of ethyl 3-amino-1H-pyrazole-4-carboxylate, structural and spectroscopic characteristics were determined using techniques such as HPLC, X-ray, FT-IR, NMR, and MS . The orientation around the double bond for methyl (Z)-2-(N-methyl-N-trifluoroacetyl)-3-dimethylaminopropenoate was established by X-ray analysis, which is essential for the synthesis of heterocyclic compounds .
Chemical Reactions Analysis
The acetylated derivatives of ethyl 3-amino-1H-pyrazole-4-carboxylate were found to react differently depending on the reaction conditions. For example, the presence of DMAP as a catalytic base influenced the ratio of the acetylated products formed . In the synthesis of heterocyclic systems using methyl (Z)-2-acetylamino-3-dimethylaminopropenoate, the reactions with N-nucleophiles and C-nucleophiles led to the formation of various heterocyclic compounds, demonstrating the versatility of the acetylamino group in these reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of the synthesized compounds are closely related to their structure and the conditions under which they were synthesized. The study of the N-acetylated derivatives of ethyl 3-amino-1H-pyrazole-4-carboxylate provided detailed insights into their spectroscopic characteristics, which are indicative of their physical and chemical properties . Additionally, the antiallergic properties of some synthesized 2-carboxylic acids of the title ring systems were examined, revealing that the pyridinone carboxylic acids displayed a higher degree of anaphylactic activities than their pyranone analogues .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research indicates the importance of pyranopyrimidine cores, like those related to 2-Acetylamino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carboxylic acid, in medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. The synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds, through one-pot multicomponent reactions employing hybrid catalysts, showcases the versatility and applicability of such compounds in developing lead molecules for therapeutic purposes (Parmar, Vala, & Patel, 2023).
Biological Activities of Carboxylic Acids
Studies on natural carboxylic acids, which share structural similarities with this compound, reveal their significant antioxidant, antimicrobial, and cytotoxic activities. This insight provides a foundation for exploring the bioactive potentials of various carboxylic acid derivatives, potentially leading to the discovery of new therapeutic agents (Godlewska-Żyłkiewicz et al., 2020).
Biocatalyst Inhibition and Biofuel Production
The inhibitory effects of carboxylic acids on microbial strains used in biofuel production have been extensively studied, indicating the importance of understanding these compounds' mechanisms to engineer robust strains for improved industrial performance. This research is pivotal for advancing biofuel technologies and optimizing production processes (Jarboe, Royce, & Liu, 2013).
Mechanism of Action
Target of Action
The primary target of 2-Acetylamino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carboxylic acid is the ras-related protein Rab-7 . Rab-7 is a member of the Ras superfamily of GTPases and plays a crucial role in the regulation of vesicular traffic in cells .
Mode of Action
This compound acts as a potent and competitive inhibitor of Ras-related GTPases . It binds potently to the Rab7 nucleotide binding site, thereby antagonizing the function of Rab-7 .
Biochemical Pathways
The inhibition of Rab-7 by this compound affects the class switch DNA recombination (CSR) in B cells and the survival of plasma cells . CSR is a mechanism that changes a B cell’s production from one type of antibody to another, allowing the immune system to respond to a wide range of infections .
Result of Action
The result of the compound’s action is a reduction in CSR in B cells and a decrease in the survival of plasma cells . This can have significant implications for immune response and the development of certain diseases .
properties
IUPAC Name |
2-acetamido-5,5-dimethyl-4,7-dihydrothieno[2,3-c]pyran-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4S/c1-6(14)13-10-9(11(15)16)7-4-12(2,3)17-5-8(7)18-10/h4-5H2,1-3H3,(H,13,14)(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTHVEKVHVWWBDC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C2=C(S1)COC(C2)(C)C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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